Cas no 2227837-53-6 ((1S)-1-(1H-imidazol-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(1H-imidazol-2-yl)ethan-1-ol
• CAS No: 2227837-53-6
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 6319393
• PubChem ID: 86313280
• Update Time: 2025-05-23

(1S)-1-(1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1H-imidazol-2-yl)ethan-1-ol
• EN300-1789492
• 2227837-53-6
• SCHEMBL23863035
• (S)-1-(1H-Imidazol-2-yl)ethan-1-ol

• Inchi： 1S/C5H8N2O/c1-4(8)5-6-2-3-7-5/h2-4,8H,1H3,(H,6,7)/t4-/m0/s1
• InChI Key： SQFWQHCKCDSOJK-BYPYZUCNSA-N
• SMILES： O[C@@H](C)C1=NC=CN1

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 48.9Ų

Additional information on (1S)-1-(1H-imidazol-2-yl)ethan-1-ol

(1S)-1-(1H-Imidazol-2-yl)ethan-1-ol: A Comprehensive Overview

(1S)-1-(1H-imidazol-2-yl)ethan-1-ol, also known by its CAS number 2227837-53-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its imidazole ring and hydroxyl group, has been the subject of extensive research due to its potential applications in drug discovery and material science. The compound's unique structure, which includes a chiral center, contributes to its diverse reactivity and biological activity.

The synthesis of (1S)-1-(1H-imidazol-2-yl)ethan-1-ol has been explored through various methodologies, including enantioselective catalysis and asymmetric induction techniques. Recent studies have focused on optimizing the synthesis process to achieve higher yields and better enantiomeric excess. For instance, researchers have employed organocatalysts such as proline derivatives to facilitate the formation of the imidazole ring while controlling the stereochemistry at the chiral center. These advancements have not only improved the synthetic efficiency but also opened new avenues for scaling up production for industrial applications.

In terms of biological activity, (1S)-1-(1H-imidazol-2-yl)ethan-1-ol has shown promising results in preliminary assays targeting various disease states. Recent findings suggest that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and neuroinflammation. Additionally, studies have indicated that it may possess antioxidant activity, which could be beneficial in combating oxidative stress-related disorders.

The structural versatility of (1S)-1-(1H-imidazol-2-yl)ethan-1-ol allows for further functionalization, enabling researchers to explore its utility in drug delivery systems and as a building block for more complex molecules. For example, modifications to the imidazole ring or the hydroxyl group could enhance bioavailability or target specific receptors. Such modifications are currently being investigated in academic and industrial settings, with encouraging results reported in preclinical models.

From a materials science perspective, (1S)-1-(1H-imidazol-2-yl)ethan-1-ol has shown potential as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to act as a ligand due to the nitrogen atoms in the imidazole ring makes it a valuable component in constructing these materials. Recent research has highlighted its role in forming MOFs with high surface area and porosity, which could find applications in gas storage and catalysis.

In conclusion, (1S)-1-(1H-imidazol-2-y l)ethan - ̄ ̄ ̄ ̄ l strong > is a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and functionalization techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is expected to make significant contributions to both academia and industry.